1'-{[5-(2-furyl)-1,2,4-oxadiazol-3-yl]methyl}-1-methylspiro[indole-3,4'-piperidin]-2(1H)-one

• IUPAC Name: 1'-[[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]methyl]-1-methylspiro[indole-3,4'-piperidine]-2-one
• InChI: InChI=1S/C20H20N4O3/c1-23-15-6-3-2-5-14(15)20(19(23)25)8-10-24(11-9-20)13-17-21-18(27-22-17)16-7-4-12-26-16/h2-7,12H,8-11,13H2,1H3
• InChI Key: OQHAAKFPAYXIMQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C3(C1=O)CCN(CC3)CC4=NOC(=N4)C5=CC=CO5
• Molecular Formula: C20H20N4O3
• Molecular Weight: 364.4 g/mol

Description

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles often involves the cyclization of benzophenone hydrazide, followed by the nucleophilic alkylation of the heterocyclic scaffold. The synthesis of indoles can be achieved through various methods, including the Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone.

Molecular Structure Analysis

1,2,4-Oxadiazoles possess hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen. Indoles, being aromatic, have a delocalized pi-electron system, which contributes to their stability.

Chemical Reactions Analysis

The reactions of 1,2,4-oxadiazoles and indoles can be quite diverse, depending on the substituents present on the rings. For instance, oxadiazoles can undergo nucleophilic substitution reactions, while indoles readily undergo electrophilic substitution due to the excessive pi-electron delocalization.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely depending on their structure. For instance, indoles are generally crystalline and colorless with a specific odor.

Mechanism of Action

The mechanism of action of these compounds can vary widely depending on their structure and the target they interact with. For instance, some 1,2,4-oxadiazoles have been found to exhibit anti-infective activity, potentially by interacting with bacterial or viral proteins.

Future Directions

Given the diverse biological activities of 1,2,4-oxadiazoles and indoles, there is significant interest in further exploring these compounds for potential therapeutic applications. This includes the design and synthesis of new derivatives, as well as the investigation of their mechanisms of action.